1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine

• IUPAC Name: 1-ethyl-N-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-amine
• InChI: InChI=1S/C15H21F3N2/c1-2-20-9-7-13(8-10-20)19-11-12-5-3-4-6-14(12)15(16,17)18/h3-6,13,19H,2,7-11H2,1H3
• InChI Key: LZKVZDMOCOQTPE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C15H21F3N2
• Molecular Weight: 286.34 g/mol

Description

1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine, also known as A-967079, is a selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and is involved in nociception, thermoregulation, and inflammation. A-967079 has been extensively studied as a potential therapeutic agent for the treatment of pain and inflammation.

Mechanism of Action

1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine selectively blocks the TRPV1 ion channel, which is involved in the transmission of pain and inflammation signals in sensory neurons. By blocking this ion channel, 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine can reduce the sensitivity of sensory neurons to painful stimuli and reduce inflammation.
Biochemical and Physiological Effects:
1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine has been shown to have a number of biochemical and physiological effects. It can reduce the release of pro-inflammatory cytokines and chemokines, as well as reduce the activation of immune cells. 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine has also been shown to reduce the release of neurotransmitters involved in pain signaling, such as substance P and calcitonin gene-related peptide.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine has several advantages for use in lab experiments. It is highly selective for the TRPV1 ion channel, which reduces the potential for off-target effects. It is also relatively stable and can be easily synthesized in large quantities. However, one limitation of using 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine in lab experiments is that it requires specialized equipment and expertise to perform the assays necessary to measure its effects on TRPV1.

Future Directions

There are several future directions for research on 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine. One area of interest is the potential use of 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine in the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. Another area of interest is the development of more potent and selective TRPV1 antagonists that can be used as therapeutic agents. Additionally, there is ongoing research into the role of TRPV1 in other physiological processes, such as thermoregulation and metabolism, which may have implications for the use of TRPV1 antagonists in the treatment of other conditions.

Synthesis Methods

1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine can be synthesized using a multi-step process that involves the reaction of 2-(trifluoromethyl)benzylamine with 1-ethyl-4-piperidone. The resulting intermediate is then subjected to a series of reactions that ultimately yield 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine. This synthesis method has been optimized to produce high yields of pure 1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine.

Scientific Research Applications

1-ethyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory bowel disease.